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Compound of Interest

Compound Name: 2,6-Dibromo-3-methylpyridine
CAS No.: 887571-15-5
Cat. No.: B1326397

Get Quote

2,6-Dibromo-3-methylpyridine, identified by the Chemical Abstracts Service (CAS) number
887571-15-5, is a halogenated pyridine derivative.[1] Such structures are of significant interest

in medicinal chemistry and materials science due to the versatile reactivity of the pyridine ring
and the carbon-bromine bonds. The bromine atoms serve as excellent leaving groups or
participants in cross-coupling reactions, making this compound a valuable building block for
synthesizing more complex molecular architectures.

While extensive experimental data for this specific isomer is not as prevalent in public literature
as for some of its structural relatives, we can compile its fundamental properties.

Table 1: Physicochemical Properties of 2,6-Dibromo-3-methylpyridine and Related Isomers
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Value for 2,6- Value for Isomer: Value for Isomer:
Property Dibromo-3- 2,5-Dibromo-3- 3,6-Dibromo-2-

methylpyridine methylpyridine methylpyridine
CAS Number 887571-15-5[1] 3430-18-0[2] 39919-65-8[3]
Molecular Formula CeHsBr2N CeHsBrz2N[2] CeHsBra2N[3]
Molecular Weight 250.92 g/mol 250.92 g/mol [2] 250.92 g/mol [3]
Appearance Solid (predicted) Light-yellow solid[4] Solid[3]
Melting Point Not specified 38-40 °C[4] 34-38 °C[3]

>110 °C (Flash Point)

Boiling Point Not specified 208-209 °C 3]

The pyridine ring is structurally related to benzene, with one methine group replaced by a
nitrogen atom. This substitution makes the ring electron-deficient, influencing its reactivity in
aromatic substitution reactions.

Synthesis Methodology: A Proposed Protocol

The synthesis of dibrominated methylpyridines can be approached through several established
organic chemistry pathways. While a specific, validated protocol for 2,6-Dibromo-3-
methylpyridine is not readily available in peer-reviewed journals, a highly plausible route can
be designed based on the Sandmeyer reaction, a cornerstone of aromatic chemistry for
converting amino groups into halides. This approach is well-documented for the synthesis of
the related isomer, 2,5-Dibromo-3-methylpyridine.[4][5]

The logical precursor for this synthesis would be 2-Amino-6-bromo-3-methylpyridine. The
synthesis would proceed in two key stages: diazotization of the amino group followed by a
copper-catalyzed bromination.

Experimental Protocol: Proposed Synthesis of 2,6-
Dibromo-3-methylpyridine

Step 1: Diazotization and Bromination (Sandmeyer Reaction)
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Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,
and dropping funnel, suspend the starting material, 2-Amino-6-bromo-3-methylpyridine, in a
48% aqueous solution of hydrobromic acid (HBr).

Cooling: Cool the mixture to a temperature between -15 °C and -5 °C using an ice-salt or
acetone-dry ice bath. Maintaining this low temperature is critical to ensure the stability of the
intermediate diazonium salt.

Diazotization: Prepare a solution of sodium nitrite (NaNOz2) in water. Add this solution
dropwise to the cooled suspension. The rate of addition should be carefully controlled to
keep the internal temperature below -10 °C. The reaction progress can be monitored by the
disappearance of the starting amine.

Bromination: In a separate vessel, dissolve cuprous bromide (CuBr) in HBr to act as the
catalyst. Add this catalyst to the reaction mixture. The bromine source for the substitution is
the HBr solvent itself, often supplemented by adding liquid bromine.[4]

Reaction Completion: After the addition is complete, remove the cooling bath and allow the
mixture to stir and gradually warm to room temperature over several hours. The evolution of
nitrogen gas will be observed as the diazonium group is replaced by bromine.

Work-up and Purification: Quench the reaction by carefully neutralizing the excess acid with
a base, such as a concentrated potassium or sodium hydroxide solution, while cooling in an
ice bath. Extract the product into an organic solvent (e.g., diethyl ether or dichloromethane).
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure. The crude product can then be purified by column
chromatography on silica gel or by recrystallization to yield pure 2,6-Dibromo-3-
methylpyridine.[4]

Synthesis Workflow Diagram
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Step 1: Reaction Setup
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Caption: Proposed workflow for the synthesis of 2,6-Dibromo-3-methylpyridine.
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Core Applications in Drug Development and Organic
Synthesis

The true value of 2,6-Dibromo-3-methylpyridine lies in its role as a versatile intermediate.
The two bromine atoms are not chemically equivalent due to the electronic influence of the
methyl group and the ring nitrogen. This differential reactivity can be exploited for selective,
sequential functionalization.

The primary application is in transition-metal-catalyzed cross-coupling reactions. These
reactions are fundamental to modern drug discovery, allowing for the precise formation of
carbon-carbon and carbon-heteroatom bonds.

Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, introducing new
aryl or alkyl groups.

» Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl groups, crucial for
creating rigid molecular scaffolds.

e Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, a common step in
synthesizing bioactive molecules.[6]

Stille Coupling: Reaction with organostannanes to create complex C-C bonds.

The pyridine nitrogen itself can act as a ligand for metal centers or be protonated or alkylated,
further expanding its synthetic utility.[7] These reactions enable chemists to use 2,6-Dibromo-
3-methylpyridine as a scaffold, building out complex molecules with potential therapeutic
activity against a range of diseases, including cancers and inflammatory conditions.

Cross-Coupling Application Diagram

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1326397/docs?utm_src=pdf-body#core-identification-and-physicochemical-profile
https://www.nbinno.com/?news/ZFW-manufacturers-guide-to-36-dibromo-2-methylpyridine-synthesis-safety-amp-market-prospects
https://www.derpharmachemica.com/pharma-chemica/quantum-chemical-study-on-26bisbromomethylpyridinea-dft-study.pdf
https://www.benchchem.com/product/b1326397/docs?utm_src=pdf-body#core-identification-and-physicochemical-profile
https://www.benchchem.com/product/b1326397/docs?utm_src=pdf-body#core-identification-and-physicochemical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Functionalized Pyridine Products

Cross-Coupling Reactions
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Caption: Application of 2,6-Dibromo-3-methylpyridine in key cross-coupling reactions.

Safety, Handling, and Storage

As a Senior Application Scientist, ensuring laboratory safety is paramount. While a specific
Safety Data Sheet (SDS) for CAS 887571-15-5 must be consulted, the hazard profile can be
reliably inferred from closely related isomers like 2,5-Dibromo-3-methylpyridine and 3,6-
Dibromo-2-methylpyridine.

Table 2: Summary of Hazard Information
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Hazard Category Description Precautionary Measures

Do not eat, drink, or smoke

Toxic or harmful if swallowed. when using. Wash hands
Acute Toxicity [2][3] Fatal in contact with skin thoroughly after handling.
in some cases. Wear protective gloves and
clothing.[8]

Wear protective gloves. If on
Skin Irritation Causes skin irritation.[2][9] skin, wash with plenty of soap

and water.[9]

Wear safety glasses with side-
o Causes serious eye damage shields or goggles. If in eyes,
Eye Damage/Irritation S ] ] ]
or irritation.[2][3][9] rinse cautiously with water for

several minutes.[8]

] Use only outdoors or in a well-
. o May cause respiratory _ _
Respiratory Irritation ventilated area. Avoid

irritation.[2][9] breathing dust.[8][9]

Handling and Storage Protocol:
» Ventilation: Handle this compound within a certified chemical fume hood.

o Personal Protective Equipment (PPE): Standard PPE includes a lab coat, nitrile gloves, and
chemical safety goggles. For weighing or transferring solids where dust may be generated, a
dust mask (e.g., N95) is recommended.[3]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[8]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

2,6-Dibromo-3-methylpyridine is a strategically important chemical intermediate whose value
is defined by the synthetic possibilities unlocked by its two reactive bromine handles on an
electron-deficient pyridine core. While it may be a less commonly cited isomer, its utility in
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constructing complex molecules via modern synthetic methods like palladium-catalyzed cross-
coupling is undeniable. Understanding its logical synthesis, its reactivity profile, and the
stringent safety protocols required for its handling allows researchers in drug discovery and
materials science to effectively leverage this compound to drive innovation and develop novel
chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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